Cas no 1004727-48-3 (<br>5-(1-Methyl-4-nitro-1 H -pyrazol-3-yl)-pyrazolo[1,5- a ]pyrimidine-2-carbox ylic acid)

• Product Name: <br>5-(1-Methyl-4-nitro-1 H -pyrazol-3-yl)-pyrazolo[1,5- a ]pyrimidine-2-carbox ylic acid
• CAS No: 1004727-48-3
• MF: C₁₁H₈N₆O₄
• MW: 288.219020843506
• MDL: MFCD06739333
• CID: 3059866
• PubChem ID: 7174569
• Update Time: 2025-06-15

<br>5-(1-Methyl-4-nitro-1 H -pyrazol-3-yl)-pyrazolo[1,5- a ]pyrimidine-2-carbox ylic acid Chemical and Physical Properties

Names and Identifiers

• <br>5-(1-Methyl-4-nitro-1 H -pyrazol-3-yl)-pyrazolo[1,5- a ]pyrimidine-2-carbox ylic acid
• AKOS B028545
• ART-CHEM-BB B028545
• 5-(1-METHYL-4-NITRO-1 H-PYRAZOL-3-YL)-PYRAZOLO[1,5-A ]PYRIMIDINE-2-CARBOXYLIC ACID
• STK350450
• AKOS000312679
• 5-(1-methyl-4-nitro-1H-pyrazol-3-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• 1004727-48-3
• CS-0329935
• 5-(1-methyl-4-nitro-1 h-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-(1-methyl-4-nitro-1H-pyrazol-3-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-(1-methyl-4-nitropyrazol-3-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-(1-Methyl-4-nitro-1H-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• MDL： MFCD06739333
• Inchi： 1S/C11H8N6O4/c1-15-5-8(17(20)21)10(14-15)6-2-3-16-9(12-6)4-7(13-16)11(18)19/h2-5H,1H3,(H,18,19)
• InChI Key： QIWUGCVKNKDMJL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN(C)N=C1C1C=CN2C(=CC(C(=O)O)=N2)N=1)=O

Computed Properties

• Exact Mass: 288.06070276Da
• Monoisotopic Mass: 288.06070276Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on <br>5-(1-Methyl-4-nitro-1 H -pyrazol-3-yl)-pyrazolo[1,5- a ]pyrimidine-2-carbox ylic acid

Comprehensive Overview of 5-(1-Methyl-4-nitro-1H-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1004727-48-3)

The compound 5-(1-Methyl-4-nitro-1H-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 1004727-48-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core linked to a 1-methyl-4-nitro-1H-pyrazole moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor precursor or intermediate in synthetic chemistry, aligning with current trends in targeted therapy development.

In recent years, the demand for nitrogen-rich heterocycles like 5-(1-Methyl-4-nitro-1H-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound's carboxylic acid functional group allows for further derivatization, making it valuable for creating bioactive molecules. Its CAS No. 1004727-48-3 serves as a critical identifier in chemical databases, frequently searched by professionals investigating small molecule therapeutics or agrochemical lead compounds.

The pyrazolo[1,5-a]pyrimidine scaffold present in this molecule has gained attention in pharmaceutical circles for its structural similarity to purine bases, enabling interactions with biological targets. Computational chemistry studies suggest potential applications in cancer research, particularly regarding signal transduction modulation. The nitro group and methyl substitution on the pyrazole ring contribute to its electronic properties, which are crucial for structure-activity relationship (SAR) studies in drug design.

From a synthetic chemistry perspective, CAS 1004727-48-3 represents an important building block for constructing more complex architectures. Its bicyclic system offers rigidity that can enhance binding affinity in potential drug candidates. Recent publications have highlighted similar compounds as allosteric modulators or enzyme inhibitors, driving interest in this chemical space. The compound's solubility characteristics, influenced by its carboxylic acid moiety, make it particularly suitable for medicinal chemistry optimization programs.

Analytical characterization of 5-(1-Methyl-4-nitro-1H-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, essential for research applications. The growing focus on fragment-based drug discovery has increased the relevance of such well-characterized small molecules in early-stage screening.

In material science applications, derivatives of this compound show promise due to their conjugated π-systems and potential photophysical properties. Researchers are investigating its use in organic electronic materials or as a ligand in coordination chemistry. The nitro group offers opportunities for further functionalization through reduction or nucleophilic substitution, expanding its utility in diverse research areas.

Safety considerations for handling CAS 1004727-48-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) should be used when working with this chemical. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability, especially given the presence of both nitro and carboxylic acid functional groups.

The commercial availability of 5-(1-Methyl-4-nitro-1H-pyrazol-3-yl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such pharmaceutical intermediates, particularly from contract research organizations engaged in hit-to-lead optimization. The compound's price and availability are frequently searched topics among medicinal chemists evaluating synthetic routes.

Future research directions for this compound may explore its potential as a covalent inhibitor scaffold or its incorporation into PROTAC molecules. The growing interest in deuterated pharmaceuticals also presents opportunities for creating isotopically labeled versions of this structure. As the pharmaceutical industry continues to prioritize novel heterocyclic systems, compounds like CAS 1004727-48-3 will likely remain important tools in drug discovery pipelines.